Cas no 53553-05-2 (2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid)

• Product Name: 2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid
• CAS No: 53553-05-2
• MF: C₇H₃Cl₃O₄S
• MW: 289.52031826973
• CID: 843658
• PubChem ID: 3538216
• Update Time: 2025-08-05

2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,6-DICHLORO-3-CHLOROSULFONYL-BENZOIC ACID
• 2,6-Dichloro-3-(chlorosulfonyl)benzoic acid
• 2,6-dichloro-3-chlorosulfonylbenzoic acid
• 3-(chlorosulfonyl)-2,6-dichlorobenzoic acid
• 2,6-Dichlor-3-chlorsulfonylbenzoesaeure
• 2,6-dichloro-5-chlorosulfonylbenzoic acid
• 3-chlorosulfonyl-2,6-dichlorobenzoic acid
• AC1MSPUY
• AG-F-84104
• CTK1G8101
• Uracil5-carboxylicacid
• 2,6-Dichloro-3-(chlorosulfonyl)benzoicacid
• 2,6-Dichloro-3-(chlorosulfonyl)-benzoic acid
• A914479
• 2,6-dichloro-3-chlorosulfonyl-benzoic acid, Aldr
• 53553-05-2
• EN300-01839
• RVCLISIPGZGQPU-UHFFFAOYSA-N
• G26074
• DTXSID90393438
• CS-0436319
• J-507413
• Z119990250
• 2,6-dichloro-3-chlorosulfonyl-benzoic acid, AldrichCPR
• SCHEMBL3526637
• AKOS000122267
• 2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid

• MDL： MFCD06660592
• Inchi： 1S/C7H3Cl3O4S/c8-3-1-2-4(15(10,13)14)6(9)5(3)7(11)12/h1-2H,(H,11,12)
• InChI Key： RVCLISIPGZGQPU-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C=CC=1S(=O)(=O)Cl)Cl

Computed Properties

• Exact Mass: 287.88189
• Monoisotopic Mass: 287.881763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8

Experimental Properties

• PSA: 71.44

Additional information on 2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid

2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid (CAS No. 53553-05-2): An Overview of Its Properties and Applications

2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid (CAS No. 53553-05-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique chemical structure and potential applications. This compound is characterized by its dichloro and chlorosulfonyl functional groups, which confer it with distinct reactivity and stability properties.

The molecular formula of 2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid is C₈H₄Cl₃O₄S, and its molecular weight is approximately 298.03 g/mol. The presence of the chlorosulfonyl group (ClSO₂) makes this compound highly reactive in various chemical reactions, particularly in sulfonylation processes. This reactivity has been leveraged in the synthesis of a wide range of compounds, including pharmaceutical intermediates and functional materials.

In recent years, significant research has been conducted to explore the potential applications of 2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid. One notable area of interest is its use as a precursor in the synthesis of sulfonylurea herbicides. Sulfonylurea herbicides are widely used in agriculture due to their high efficacy and low toxicity to mammals. The chlorosulfonyl group in 2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid can be readily converted into various sulfonylurea derivatives through well-established synthetic routes.

Beyond agricultural applications, 2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid has also shown promise in the pharmaceutical industry. Its unique chemical structure makes it a valuable starting material for the synthesis of novel drugs with potential therapeutic applications. For instance, recent studies have investigated the use of this compound in the development of anti-inflammatory agents and anticancer drugs. The ability to introduce functional groups such as amino or hydroxyl groups through nucleophilic substitution reactions has opened up new avenues for drug design and optimization.

In addition to its synthetic utility, 2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid has been studied for its potential as a catalyst or catalyst precursor in various chemical reactions. The presence of the chlorosulfonyl group can enhance the catalytic activity and selectivity of certain reactions, making it a valuable tool in green chemistry and sustainable processes. Research in this area is ongoing, with a focus on developing more efficient and environmentally friendly catalytic systems.

The physical properties of 2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid, such as its melting point and solubility, are also important considerations for its practical applications. It typically appears as a white crystalline solid with a melting point ranging from 170°C to 175°C. Its solubility in common organic solvents like dichloromethane and dimethylformamide (DMF) makes it easy to handle and process in laboratory settings.

Safety is a critical aspect when handling any chemical compound, and 2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid is no exception. While it is not classified as a hazardous material under most regulatory frameworks, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas to minimize exposure to vapors or dust.

In conclusion, 2,6-Dichloro-3-(chlorosulfonyl)benzoic Acid (CAS No. 53553-05-2) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.